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Compound of Interest

Compound Name: L-Lysine-15N dihydrochloride

Cat. No.: B15554396

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the isotopic purity of L-Lysine-1>N2
dihydrochloride, a critical reagent in various scientific disciplines, including proteomics,
metabolomics, and drug development. Understanding and verifying the isotopic enrichment of
this compound is paramount for the accuracy and reliability of experimental results. This
document outlines the common specifications for L-Lysine->Nz dihydrochloride, details the
experimental protocols for determining its isotopic purity, and presents this information in a
clear and accessible format.

Quantitative Data Summary

The isotopic and chemical purity of commercially available L-Lysine-1>N2z dihydrochloride are
key parameters for its use in sensitive analytical applications. The following tables summarize
the typical specifications provided by various suppliers. It is important to note that actual values
may vary by lot and supplier, and it is always recommended to consult the Certificate of
Analysis (CoA) for specific batches.

Table 1: Typical Isotopic and Chemical Purity of L-Lysine->N2 Dihydrochloride
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Parameter Specification Source(s)
Isotopic Enrichment =98 atom % °N [1112113114]
Chemical Purity >98% [21[3]141[5]
Form White Crystalline Solid [2]

Table 2: Chemical and Physical Properties of L-Lysine->N2 Dihydrochloride

Property Value Source(s)
Chemical Formula CeH1415N202-2HCI [2]
Molecular Weight ~221.10 g/mol [3]
Unlabeled CAS Number 657-26-1 [2][3]

Experimental Protocols for Isotopic Purity
Determination

The determination of the isotopic purity of 1°*N-labeled amino acids is crucial for their application
as internal standards and tracers in quantitative studies[5][6]. The most common and accurate
methods for this purpose are mass spectrometry-based techniques, particularly Gas
Chromatography-Combustion-Isotope Ratio Mass Spectrometry (GC-C-IRMS). Nuclear
Magnetic Resonance (NMR) spectroscopy can also be employed to confirm the position of the
isotopic label.

Protocol 1: Isotopic Purity Analysis by Gas
Chromatography-Combustion-Isotope Ratio Mass
Spectrometry (GC-C-IRMS)

GC-C-IRMS is a highly sensitive technique for determining the precise 1°*N/**N ratio in amino
acids. The method involves the derivatization of the amino acid to make it volatile, followed by
gas chromatographic separation, combustion of the analyte to N2 gas, and subsequent
analysis of the isotopic ratio by an isotope ratio mass spectrometer.
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I. Sample Preparation and Derivatization:

o Hydrolysis (if applicable): For protein-bound lysine, acid hydrolysis is required to liberate the
free amino acid. This step is not necessary for the analysis of the pure L-Lysine-15N2
dihydrochloride compound.

» Derivatization: To enable gas chromatographic analysis, the amino acid must be derivatized
to a volatile form. A common method is the formation of N-acetyl methyl esters[1].

o Esterification: The sample is heated in acidified methanol to convert the carboxylic acid
group to a methyl ester.

o Acetylation: The amino groups are then acetylated using a mixture of acetic anhydride,
trimethylamine, and acetone[7].

o Extraction: The derivatized amino acid is extracted into an organic solvent (e.g., ethyl
acetate) and concentrated before injection into the GC[7].

[I. GC-C-IRMS Analysis:
e Gas Chromatography (GC):

o The derivatized sample is injected into a gas chromatograph equipped with a suitable
capillary column (e.g., Agilent DB-35)[1].

o Atemperature program is used to separate the derivatized lysine from any impurities or
other amino acids[1].

e Combustion:

o The eluent from the GC column is passed through a combustion reactor, which is a tube
containing oxidizing agents (e.g., CuO and NiO wires) maintained at a high temperature
(e.g., 1000 °C)[1].

o This process quantitatively converts the nitrogen in the derivatized lysine to N2 gas.

o Purification and Introduction into IRMS:
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o The resulting gas stream is passed through a water trap (e.g., a Nafion dryer) and a CO:
trap (e.g., a liquid nitrogen trap) to remove interfering gases|[1].

o The purified N2 gas is then introduced into the ion source of the isotope ratio mass
spectrometer.

 |sotope Ratio Mass Spectrometry (IRMS):

o The IRMS measures the ratio of the ion beams corresponding to masses 28 (**N'*N), 29
(*N15N), and 30 (*>N®>N).

o From these measurements, the atom percent >N can be calculated with high precision.
[ll. Calibration and Data Analysis:

» Calibration: The instrument is calibrated using certified reference materials with known >N
iIsotopic compositions[1].

o Data Analysis: The isotopic ratio of the sample is compared to the standards to determine
the final isotopic purity. The results are typically expressed as atom percent °N.

Protocol 2: General Principles of NMR Spectroscopy for
Isotopic Purity

While not providing the same level of quantitative precision for isotopic enrichment as IRMS,
NMR spectroscopy is an invaluable tool for confirming the position of the isotopic label and for
assessing the overall chemical purity of the compound.

e 1H NMR: The tH NMR spectrum of L-Lysine->Nz dihydrochloride will show characteristic
shifts for the protons. The coupling of protons to the adjacent >N nuclei (a spin-1/2 nucleus)
will result in splitting of the proton signals, providing direct evidence of >N incorporation at
the specific nitrogen positions. The absence of a corresponding singlet (from the 4N-
containing molecule) or a significant reduction in its intensity relative to the doublet can be
used to estimate the isotopic enrichment.

e 15N NMR: Direct detection of the °N nucleus provides a clear spectrum with signals
corresponding to the two nitrogen atoms in the lysine molecule. The presence of strong
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signals at the expected chemical shifts confirms the *°N labeling. The signal-to-noise ratio
can give a qualitative indication of the enrichment level.

Visualizations

To further clarify the concepts and procedures discussed, the following diagrams have been
generated.
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Caption: Workflow for Isotopic Purity Determination by GC-C-IRMS.
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Caption: Chemical Structure of L-Lysine-*>N2 Dihydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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